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Compound of Interest

Compound Name:
3-Methoxy-4-prop-2-ynyloxy-

benzaldehyde

Cat. No.: B1351543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
3-Methoxy-4-prop-2-ynyloxy-benzaldehyde, registered under CAS number 5651-83-2, is a

synthetic organic compound.[1][2] It is a derivative of vanillin, featuring a propargyl group

attached via an ether linkage. This terminal alkyne functionality makes it a valuable

intermediate and building block in various fields of chemical synthesis, including medicinal

chemistry and materials science.[3][4][5] The structure incorporates a benzaldehyde group, a

methoxy group, and a propargyloxy group, providing multiple reactive sites for further chemical

modifications.

Physicochemical and Structural Properties
The compound is typically a solid at room temperature.[6] Its structural and physical properties

are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value Source

CAS Number 5651-83-2 [2]

Molecular Formula C₁₁H₁₀O₃ [1][7]

Molecular Weight 190.19 g/mol [1]

IUPAC Name
3-methoxy-4-(prop-2-yn-1-

yloxy)benzaldehyde
[1]

InChI Key
PKPPALIWMCCRFK-

UHFFFAOYSA-N
[6]

Synonyms
3-Methoxy-4-(2-

propynyloxy)benzaldehyde
[6]

Table 2: Physicochemical Data
Property Value Source

Melting Point 95 °C [8]

Boiling Point (Predicted) 325.2 ± 32.0 °C [8]

Density (Predicted) 1.146 ± 0.1 g/cm³ [8]

XLogP3 1.4 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 4 [1]

Physical Form Solid [6]

Crystal Structure
Crystallographic studies have been performed on 3-Methoxy-4-prop-2-ynyloxy-
benzaldehyde.[3][9] The compound crystallizes in a monoclinic unit cell.[3] The crystal packing
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is influenced by C-H···O hydrogen bonds and π···π stacking interactions, which assemble the

molecules into a three-dimensional supramolecular framework.[3]

Synthesis and Experimental Protocols
The compound is commonly synthesized via Williamson ether synthesis, starting from the

readily available 4-hydroxy-3-methoxybenzaldehyde (vanillin).

Detailed Experimental Protocol: Synthesis from Vanillin
This protocol is adapted from published literature.[4]

Reactants:

4-hydroxy-3-methoxybenzaldehyde (Vanillin) (1.0 equiv)

Propargyl bromide (1.6 equiv)

Potassium carbonate (K₂CO₃) (1.3 equiv)

Acetone (as solvent)

Procedure:

To a solution of 4-hydroxy-3-methoxybenzaldehyde (1.0 equiv, 6.58 mmol, 1.0 g) in

acetone (16 mL), add potassium carbonate (1.3 equiv, 8.55 mmol, 1.181 g).[4]

Add propargyl bromide (1.6 equiv, 10.52 mmol, 0.800 mL) to the mixture.[4]

Stir the reaction mixture vigorously at room temperature or under gentle reflux. The

reaction progress can be monitored using thin-layer chromatography (TLC).

Upon completion, filter the mixture to remove the inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure to yield the crude product.

The crude product can be used directly for subsequent steps or purified further by

recrystallization.[4] This procedure affords the target compound, 3-Methoxy-4-(prop-2-yn-

1-yloxy)benzaldehyde, with a high yield (typically >90%).[4]
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Synthesis Workflow Diagram
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Workflow for the synthesis of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde.

Applications in Research and Drug Development
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The unique combination of a reactive aldehyde and a terminal alkyne makes this compound a

versatile intermediate for synthesizing more complex molecules.

Precursor for Neuroprotective Agents: The molecule has been used as a key starting

material in the synthesis of multi-target directed ligands designed to be neuroprotective and

capable of blocking calcium channels.[4] The propargyloxy group is often incorporated into

molecules destined for further modification, for example, via "click chemistry" reactions.

Ligand Synthesis for Catalysis: It serves as a precursor for creating complex ligands. For

example, it has been used to synthesize a ligand for a platinum-macro-catalyst employed in

heterogeneous Si-O dehydrocoupling reactions.[5]

Intermediate for Schiff Bases: The benzaldehyde group can readily react with primary

amines to form Schiff bases, which are themselves important ligands in coordination

chemistry and can be precursors to other pharmacologically active compounds.[10]

Role as a Chemical Intermediate Diagram
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Applications of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde as a versatile intermediate.
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Spectroscopic Data
Table 3: ¹H-NMR Spectral Data

Chemical Shift
(δ)

Multiplicity Integration Assignment Source

9.87 ppm s 1H Aldehyde (-CHO) [4]

7.52–7.39 ppm m 2H Ar-H [4]

7.14 ppm d 1H Ar-H [4]

4.86 ppm d 2H -O-CH₂- [4]

3.94 ppm s 3H Methoxy (-OCH₃) [4]

2.56 ppm t 1H Alkyne (-C≡C-H) [4]

Solvent: CDCl₃

Safety and Handling
Hazard Statements: H317 (May cause an allergic skin reaction), H319 (Causes serious eye

irritation), H412 (Harmful to aquatic life with long-lasting effects).[6]

Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective

gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[6]

Signal Word: Warning.[6]

Pictogram: GHS07.[6]

Storage: Store in an inert atmosphere at 2-8°C for long-term stability.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
https://www.chemicalbook.com/CASEN_5651-83-2.htm
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0224577/20117920/070004_1_5.0224577.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7144121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7144121/
https://www.rsc.org/suppdata/d3/dt/d3dt00651d/d3dt00651d1.pdf
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h97a46e24?context=bbe
https://www.scbt.com/zh/p/3-methoxy-4-prop-2-ynyloxy-benzaldehyde-5651-83-2
https://m.chemicalbook.com/ProductChemicalPropertiesCB1279650_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1279650_EN.htm
https://www.researchgate.net/publication/311552755_3-Meth-oxy-4-prop-2-yn-1-yl-oxybenzaldehyde
https://www.researchgate.net/publication/51135584_3-Methoxy-4-4-nitro-benz-yloxy-benzaldehyde
https://www.benchchem.com/product/b1351543#3-methoxy-4-prop-2-ynyloxy-benzaldehyde-cas-number-5651-83-2
https://www.benchchem.com/product/b1351543#3-methoxy-4-prop-2-ynyloxy-benzaldehyde-cas-number-5651-83-2
https://www.benchchem.com/product/b1351543#3-methoxy-4-prop-2-ynyloxy-benzaldehyde-cas-number-5651-83-2
https://www.benchchem.com/product/b1351543#3-methoxy-4-prop-2-ynyloxy-benzaldehyde-cas-number-5651-83-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1351543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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